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Compound of Interest

Compound Name: NF023

Cat. No.: B10763224

Audience: Researchers, scientists, and drug development professionals.

Abstract

NF023, a selective and competitive P2X1 receptor antagonist, is a valuable tool in
pharmacological research.[1] It is also known to selectively inhibit the a-subunit of G-proteins
(Go/Gi). Proper preparation of stock solutions is critical for ensuring experimental accuracy and
reproducibility. This document provides a detailed protocol for the preparation, storage, and
handling of NF023 stock solutions.

Quantitative Data Summary

The physicochemical properties of NF023 are summarized below. Note that the molecular
weight may vary between batches, primarily due to the degree of hydration; it is crucial to refer
to the batch-specific data provided by the supplier for the most accurate calculations.[1]
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Property Value Source(s)
NF 023 hexasodium, P2X
Synonyms ) [2][3]
Antagonist |
_ 1162.86 g/mol to 1168.92
Molecular Weight [1][2]

g/mol (anhydrous)

~1030.9 g/mol (hydrated form)

[4]

Appearance

White to off-white solid

Recommended Solvent

Water (H20)

[11(21[4]

DMSO

Solubility in Water

Up to 105.3 mg/mL (approx. 90
mM)

[2]

Solubility in DMSO

14 mg/mL

Storage (Powder)

-20°C for up to 3 years or

desiccate at room temperature

[1](2]

Storage (Stock Solution)

Aliguot and store at -20°C or
-80°C for up to 1 year

[2]

Handling Notes

Sonication is recommended to
aid dissolution in water.[2]
Avoid repeated freeze-thaw

cycles.

Experimental Protocol: Preparing a 10 mM Aqueous

Stock Solution

This protocol describes the preparation of a 10 mM stock solution of NF023 in water. Always

consult the Certificate of Analysis for batch-specific molecular weight.

Materials

o NF023 hexasodium salt (solid powder)
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* Nuclease-free water (e.g., molecular grade)

o Sterile conical tubes (e.g., 1.5 mL, 15 mL, or 50 mL)

» Sterile, low-retention microcentrifuge tubes for aliquots
o Calibrated analytical balance

o Calibrated pipettes and sterile tips

o Vortex mixer

 Bath sonicator

o Sterile 0.22 um syringe filter (optional, for sterile applications)

Safety Precautions

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.

o Handle NF023 powder in a chemical fume hood or designated weighing area to avoid
inhalation.

o Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Step-by-Step Procedure

» Equilibration: Before opening, allow the vial of NF023 powder to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation of moisture onto the
hygroscopic powder.

o Calculation: Determine the required mass of NF023 and volume of water. Use the batch-
specific molecular weight (MW) provided by the supplier. For this example, we will use a MW
of 1162.86 g/mol .

o To prepare 1 mL of a 10 mM stock solution:

» Mass (mg) = Molarity (mol/L) x Volume (L) x MW ( g/mol ) x 1000 (mg/qg)
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= Mass (mg) = 0.010 mol/L x 0.001 L x 1162.86 g/mol x 1000 mg/g

= Mass (mg) =11.63 mg

o Weighing: Carefully weigh out the calculated mass (e.g., 11.63 mg) of NF023 powder and
transfer it into a sterile conical tube of appropriate size.

e Reconstitution:

o Add the calculated volume (e.g., 1 mL) of nuclease-free water to the tube containing the
powder.

o Cap the tube securely and vortex thoroughly for 30-60 seconds to initiate dissolution.
e Ensuring Complete Dissolution:
o Visually inspect the solution for any undissolved particulates.

o If particulates remain, place the tube in a bath sonicator for 5-10 minutes.[2] Intermittently
vortex the tube during sonication to aid dissolution. The solution should be clear and free
of visible solids.

 Sterilization (Optional): If the stock solution is intended for use in sterile applications such as
cell culture, it can be sterilized by passing it through a 0.22 um syringe filter into a new sterile
tube.

» Aliquoting and Storage:

o To prevent degradation from repeated freeze-thaw cycles, divide the stock solution into
smaller, single-use aliquots in sterile, low-retention microcentrifuge tubes.

o Clearly label each aliquot with the compound name, concentration, date, and your initials.

o Store the aliquots at -20°C or -80°C.[2] The solution is stable for at least one year when
stored properly.[2]

Visual Workflow and Diagrams
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Experimental Workflow for NF023 Stock Solution
Preparation

The diagram below outlines the sequential steps for preparing a ready-to-use NF023 stock

solution from powder.
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Caption: Workflow for preparing NF023 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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